3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide and its derivatives often involves multi-step chemical reactions, starting from simple precursors. For example, the preparation of structurally related compounds has been achieved through reactions that involve fluorination, amidation, and the incorporation of thiadiazole rings. Such processes are carefully designed to introduce the fluoro and thiadiazole groups in specific positions on the benzamide backbone to achieve the desired structural features (Banu et al., 2014).
Molecular Structure Analysis
The molecular structure of 3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide derivatives has been extensively studied using techniques such as X-ray crystallography. These studies reveal intricate details about the compound's geometry, including bond lengths, angles, and the orientation of functional groups. For instance, X-ray crystal structure analyses show that related compounds can crystallize in different space groups with unique molecular arrangements, highlighting the role of substituents in determining the molecular conformation (Banu et al., 2014).
Chemical Reactions and Properties
3-Fluoro-N-1,3,4-thiadiazol-2-ylbenzamide and its analogs participate in various chemical reactions that are significant for further functionalization or for understanding their reactivity patterns. These reactions include nucleophilic substitution, where the fluorine atom can be replaced by other nucleophiles, and the formation of hydrogen bonds, which are crucial for the compound's interaction with biological targets or for forming supramolecular structures. The presence of the fluorine atom and the thiadiazole ring contributes to the compound's electronic properties, affecting its reactivity and interaction with other molecules (Banu et al., 2014).
properties
IUPAC Name |
3-fluoro-N-(1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FN3OS/c10-7-3-1-2-6(4-7)8(14)12-9-13-11-5-15-9/h1-5H,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKPQIYAUIRENQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=NN=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-(1,3,4-thiadiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.